molecular formula C7H6FIO2S B8566745 1-Fluoro-2-iodo-4-(methylsulfonyl)benzene

1-Fluoro-2-iodo-4-(methylsulfonyl)benzene

Cat. No.: B8566745
M. Wt: 300.09 g/mol
InChI Key: AXGRVYCFXLGBTP-UHFFFAOYSA-N
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Description

1-Fluoro-2-iodo-4-(methylsulfonyl)benzene is a useful research compound. Its molecular formula is C7H6FIO2S and its molecular weight is 300.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6FIO2S

Molecular Weight

300.09 g/mol

IUPAC Name

1-fluoro-2-iodo-4-methylsulfonylbenzene

InChI

InChI=1S/C7H6FIO2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3

InChI Key

AXGRVYCFXLGBTP-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC(=C(C=C1)F)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Fluoro-5-(methylsulfonyl)aniline (Intermediate 57; 500 mg; 2.64 mmol) was treated with a 5 N solution of hydrochloric acid in water (8.98 ml; 44.92 mmol) and the solution cooled to 0° C. The solution was treated with sodium nitrite (219 mg; 3.17 mmol) and stirred at 0° C. for 30 minutes, then treated with a solution of potassium iodide (4.39 g; 26.43 mmol) in water (8 mL) and stirred at RT for 1 hour. EtOAc was added, the phases were separated and the organic phase was washed with a saturated sodium thiosulfate solution twice, then with brine. The organic phase was dried on MgSO4, filtered and concentrated under reduced pressure to give a residue which was purified by by flash column chromatography, eluting with cyclohexane containing increasing amounts of EtOAc. The title compound was obtained as a white solid.
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500 mg
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8.98 mL
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219 mg
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4.39 g
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8 mL
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